Cas no 1781646-39-6 (1,3-Piperidinedicarboxylic acid, 4-(methylamino)-, 1-(1,1-dimethylethyl) ester)

• Product Name: 1,3-Piperidinedicarboxylic acid, 4-(methylamino)-, 1-(1,1-dimethylethyl) ester
• CAS No: 1781646-39-6
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 5295420
• Update Time: 2025-06-27

1,3-Piperidinedicarboxylic acid, 4-(methylamino)-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Piperidinedicarboxylic acid, 4-(methylamino)-, 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C12H22N2O4/c1-12(2,3)18-11(17)14-6-5-9(13-4)8(7-14)10(15)16/h8-9,13H,5-7H2,1-4H3,(H,15,16)
• InChI Key： WOJFLMVNEDOOGI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(NC)C(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,3-Piperidinedicarboxylic acid, 4-(methylamino)-, 1-(1,1-dimethylethyl) ester

Introduction to 1,3-Piperidinedicarboxylic acid, 4-(methylamino)-, 1-(1,1-dimethylethyl) ester (CAS No. 1781646-39-6)

1,3-Piperidinedicarboxylic acid, 4-(methylamino)-, 1-(1,1-dimethylethyl) ester, identified by the CAS number 1781646-39-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine derivative family, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of two carboxylic acid groups, a methylamino substituent, and a tert-butyl ester moiety, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 1,3-piperidinedicarboxylic acid, 4-(methylamino)-, 1-(1,1-dimethylethyl) ester involve meticulous attention to detail to ensure high purity and yield. The tert-butyl ester group not only influences the solubility and stability of the compound but also serves as a versatile handle for further functionalization. This aspect makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel drug candidates.

In recent years, there has been a surge in research focused on piperidine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, neurological disorders, and infectious diseases. The specific arrangement of functional groups in 1,3-piperidinedicarboxylic acid, 4-(methylamino)-, 1-(1,1-dimethylethyl) ester makes it an intriguing candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its role as a building block in drug design. The presence of both carboxylic acid and amine functionalities allows for the formation of amide bonds, which are fundamental in peptide and protein-based drug development. Additionally, the tert-butyl group can be selectively removed or modified under specific conditions, providing flexibility in synthetic pathways. This adaptability has made 1,3-piperidinedicarboxylic acid, 4-(methylamino)-, 1-(1,1-dimethylethyl) ester a preferred choice for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the potential of piperidine derivatives as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, particularly cancer. By targeting specific kinases with small molecules like 1,3-piperidinedicarboxylic acid, 4-(methylamino)-, 1-(1,1-dimethylethyl) ester, researchers aim to disrupt aberrant signaling pathways that contribute to disease progression. Preliminary findings suggest that this compound exhibits promising inhibitory activity against certain kinases, making it a valuable candidate for further preclinical and clinical studies.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug discovery. Compounds like 1,3-piperidinedicarboxylic acid, 4-(methylamino)-, 1-(1,1-dimethylethyl) ester contribute to this diversity by offering unique chemical scaffolds with potential therapeutic benefits. The ability to modify and optimize such compounds through rational drug design approaches can lead to the development of more effective and targeted therapies.

In addition to its applications in oncology research, 1,3-piperidinedicarboxylic acid, 4(methylamino)-, 1( (dimethylethyl)ester ) exhibits potential in other therapeutic areas such as neurodegenerative diseases. Piperidine derivatives have been shown to interact with neurotransmitter receptors and ion channels，which are critical components in maintaining neural function。The structural features of this compound may enable it to modulate these systems，offering hope for new treatments against conditions like Alzheimer's disease，Parkinson's disease，and other neurological disorders。

The synthesis of (CAS No.) involves multi-step organic reactions，requiring expertise in medicinal chemistry techniques。Advanced synthetic methodologies，such as palladium-catalyzed cross-coupling reactions，have been employed to construct the complex core structure efficiently。The purification process is equally critical，ensuring that impurities do not interfere with downstream applications。High-performance liquid chromatography (HPLC) and other analytical techniques are routinely used to confirm the purity and identity of the final product。

As research continues to uncover new therapeutic targets，the demand for versatile intermediates like (product name) is expected to grow。Collaborations between academic institutions，pharmaceutical companies，and biotechnology firms will be essential in translating laboratory findings into clinical applications。The continued exploration of piperidine derivatives will undoubtedly lead to innovative treatments that improve patient outcomes worldwide。